4-(4-heptylphenyl)-2-thioxo-1,2,3,4-tetrahydro-5H-indeno[1,2-d]pyrimidin-5-one

• IUPAC Name: 4-(4-heptylphenyl)-2-sulfanylidene-3,4-dihydro-1H-indeno[1,2-d]pyrimidin-5-one
• InChI: InChI=1S/C24H26N2OS/c1-2-3-4-5-6-9-16-12-14-17(15-13-16)21-20-22(26-24(28)25-21)18-10-7-8-11-19(18)23(20)27/h7-8,10-15,21H,2-6,9H2,1H3,(H2,25,26,28)
• InChI Key: VSPFNBNPBIZQFX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC1=CC=C(C=C1)C2C3=C(C4=CC=CC=C4C3=O)NC(=S)N2
• Molecular Formula: C24H26N2OS
• Molecular Weight: 390.5 g/mol

Description

4-(4-Heptylphenyl)-2-thioxo-1,2,3,4-tetrahydro-5H-indeno[1,2-d]pyrimidin-5-one (HPTI) is a novel heterocyclic compound discovered in 2013 by a research team in the Institute of Organic Chemistry and Biochemistry, Czech Academy of Sciences. HPTI has been found to possess a wide range of biological activities, including anti-inflammatory, anti-oxidative, anti-cancer, and anti-microbial effects. HPTI has become a promising compound for further study due to its unique structure and potential therapeutic uses.

Scientific Research Applications

Antimicrobial Activity

Research has explored the antimicrobial potentials of compounds structurally related to 4-(4-heptylphenyl)-2-thioxo-1,2,3,4-tetrahydro-5H-indeno[1,2-d]pyrimidin-5-one. One study developed a simple method for synthesizing related compounds, which exhibited antimicrobial activity against both gram-negative (E. coli, Paeruginosa) and gram-positive bacteria (S. aureus, C. diphtheriae) (Dabholkar, Patil, & Pandey, 2012).

Anticancer Properties

Some derivatives of the compound have shown promise in anticancer studies. Novel metal complexes synthesized from related structures demonstrated anticancer activity against breast cancer (MCF-7) and colon cancer (HCT-116) cell lines, with one Mn(II) complex showing higher anti-breast cancer activity than the free ligand (El-Shwiniy, Shehab, & Zordok, 2020).

Synthesis and Characterization

The synthesis and characterization of compounds with the core structure of this compound have been documented. A study detailed the design and synthesis of biginelli products (a class of compounds that includes the mentioned structure) and characterized them for their antimicrobial properties, showcasing the utility of these compounds in the development of new antimicrobial agents (Warekar, Kolekar, Deshmukh, & Anbhule, 2014).

Antioxidant Activity

Another research focus is on the antioxidant properties of compounds similar to this compound. These studies involve the synthesis of novel compounds and their evaluation for antioxidant activity, potentially offering insights into the development of new antioxidant agents (Akbas, Ekin, Ergan, & Karakuş, 2018).

Mechanism of Action

Target of Action

Pyrimidine derivatives, which this compound is a part of, have been known to exhibit a wide range of biological potential, including anticancer , antiviral , antimicrobial , anti-inflammatory , analgesic , antioxidant , and antimalarial activities.

Mode of Action

It is known that pyrimidine derivatives can interact with various enzymes and receptors in the body, leading to their diverse biological activities .

Biochemical Pathways

Pyrimidine derivatives are known to play a significant role in nucleic acid synthesis, which is crucial for cell growth and division . Therefore, they may affect pathways related to these processes.

Result of Action

Given the biological activities associated with pyrimidine derivatives, it can be inferred that this compound may have potential therapeutic effects in various health conditions .